Cas no 1052713-90-2 (1-(3-Nitropyridin-4-yl)piperidin-3-ol)

• Product Name: 1-(3-Nitropyridin-4-yl)piperidin-3-ol
• CAS No: 1052713-90-2
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• MDL: MFCD14588618
• CID: 4783447
• Update Time: 2025-06-14

1-(3-Nitropyridin-4-yl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitropyridin-4-yl)piperidin-3-ol
• (+/-)-1-(3-nitropyridin-4-yl)piperidin-3-ol
• 1-(3-Nitropyridin-4-yl)piperidin-3-ol

• MDL： MFCD14588618
• Inchi： 1S/C10H13N3O3/c14-8-2-1-5-12(7-8)9-3-4-11-6-10(9)13(15)16/h3-4,6,8,14H,1-2,5,7H2
• InChI Key： GDRPELSHTGGDTO-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=CN=CC=2[N+](=O)[O-])CCC1

Computed Properties

• Exact Mass: 223.09569129 g/mol
• Monoisotopic Mass: 223.09569129 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 82.2
• Molecular Weight: 223.23

Additional information on 1-(3-Nitropyridin-4-yl)piperidin-3-ol

Comprehensive Overview of 1-(3-Nitropyridin-4-yl)piperidin-3-ol (CAS No. 1052713-90-2): Properties, Applications, and Research Insights

1-(3-Nitropyridin-4-yl)piperidin-3-ol (CAS No. 1052713-90-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitropyridine derivative combines a piperidin-3-ol moiety with a 3-nitropyridin-4-yl group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition applications.

The compound's molecular structure (C₁₀H₁₃N₃O₃) features both hydrogen bond donor (piperidin-3-ol hydroxyl) and acceptor (nitropyridine nitro group) sites, enabling diverse molecular interactions. Recent studies highlight its role in developing kinase inhibitors, with particular interest in its potential for cancer research applications. The 3-nitropyridine component contributes to electron-withdrawing properties that influence the compound's reactivity in nucleophilic substitution reactions.

From a synthetic chemistry perspective, 1-(3-Nitropyridin-4-yl)piperidin-3-ol serves as a valuable building block for heterocyclic compound synthesis. Its stability under various reaction conditions makes it suitable for parallel synthesis approaches in medicinal chemistry. The compound's logP value (predicted around 1.2) suggests moderate lipophilicity, which is advantageous for designing compounds with balanced cell membrane permeability and solubility.

In analytical applications, this compound demonstrates characteristic UV-Vis absorption peaks between 250-300 nm due to the nitropyridine chromophore, facilitating its detection in HPLC analysis. Recent publications have explored its use in developing fluorescence probes, leveraging the electron-deficient nitropyridine system for sensing applications. The piperidine alcohol functionality also allows for straightforward derivatization through esterification or etherification reactions.

Quality control of CAS 1052713-90-2 typically involves HPLC purity assessment (>98%) and confirmation of structural integrity via 1H NMR and mass spectrometry. The compound's stability profile shows no significant degradation under standard storage conditions (room temperature, protected from light), though long-term storage recommendations suggest desiccated environments due to the hygroscopic nature of the piperidin-3-ol group.

Emerging research directions for this compound include its potential in bioconjugation chemistry and as a scaffold for proteolysis targeting chimeras (PROTACs). The nitro group offers possibilities for reduction to amino derivatives or participation in click chemistry reactions. These applications align with current trends in targeted drug delivery systems and precision medicine approaches.

From a regulatory standpoint, 1-(3-Nitropyridin-4-yl)piperidin-3-ol is not currently classified under restricted substance lists, though proper laboratory safety protocols should always be followed when handling any chemical compounds. Material Safety Data Sheets (MSDS) recommend standard personal protective equipment including gloves and safety goggles due to potential eye and skin irritation risks common to many organic compounds.

The commercial availability of CAS 1052713-90-2 has increased in recent years to meet growing demand from contract research organizations and pharmaceutical development teams. Suppliers typically offer the compound in research quantities (100mg to 10g scales) with options for custom synthesis at larger scales. Pricing trends reflect its status as a specialty chemical with value-added applications rather than a commodity intermediate.

Environmental fate studies suggest 1-(3-Nitropyridin-4-yl)piperidin-3-ol undergoes biodegradation under aerobic conditions, though specific ecotoxicity data remains limited. This aligns with the chemical industry's growing emphasis on green chemistry principles and sustainable synthesis methods. Researchers are investigating catalytic methods for its production to reduce reliance on traditional stoichiometric approaches.

Patent analysis reveals increasing intellectual property activity surrounding derivatives of 1-(3-Nitropyridin-4-yl)piperidin-3-ol, particularly in areas of neurodegenerative disease therapeutics and selective enzyme modulators. The compound's structural flexibility allows for diverse structure-activity relationship (SAR) explorations, making it valuable for lead optimization campaigns in drug discovery pipelines.

For researchers considering this compound, important considerations include its solubility profile (soluble in DMSO, methanol; moderately soluble in water at acidic pH) and storage stability. Analytical methods for quantifying the compound in biological matrices are being developed to support pharmacokinetic studies of its derivatives. The presence of both hydrogen bond donors and acceptors makes it particularly interesting for molecular docking studies.

Future research directions for CAS 1052713-90-2 may explore its potential in metal-organic frameworks (MOFs) as a functional ligand or in supramolecular chemistry applications. The compound's dual functionality positions it well for creating molecular hybrids with tailored properties. As synthetic methodologies advance, we anticipate broader adoption of this versatile building block across multiple chemical biology applications.